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Introduction

Galanin is a 30-amino acid neuropeptide in humans that plays a crucial role in a multitude of
physiological and pathological processes, including pain perception, inflammation, and
neuroendocrine regulation. Its biological effects are mediated through three G protein-coupled
receptors (GPCRs): GalR1, GalR2, and GalR3. Understanding the interaction of human galanin
(1-30) with these receptors is paramount for the development of novel therapeutics targeting
the galaninergic system. These application notes provide a comprehensive overview of the in
vitro bioactivity assays for human galanin (1-30), including detailed experimental protocols and
a summary of key quantitative data.

Galanin Receptors and Signaling Pathways

Human galanin (1-30) exhibits distinct binding affinities and functional potencies at the three
galanin receptor subtypes, each of which couples to different intracellular signaling cascades.

o GalR1: Primarily couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a
subsequent decrease in intracellular cyclic AMP (CAMP) levels.[1][2] This inhibitory action
can also modulate ion channels and mitogen-activated protein kinase (MAPK) pathways.[2]

o GalR2: Predominantly couples to Gg/11 proteins, activating phospholipase C (PLC).[3][4]
This activation results in the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into
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inositol trisphosphate (IP3) and diacylglycerol (DAG), leading to an increase in intracellular

calcium (Ca2+) concentrations and activation of protein kinase C (PKC).[3][4] GalR2 can

also couple to Gi/o proteins.[5]

e GalR3: Similar to GalR1, GalR3 couples to Gi/o proteins, resulting in the inhibition of

adenylyl cyclase and a decrease in cCAMP levels.[2][6]

Quantitative Bioactivity Data

The following tables summarize the reported in vitro bioactivity of human galanin (1-30) at

human galanin receptors.

Receptor Assay Type Value (nM) Cell Line Reference(s)
Radioligand
GalR1 o _ 1 - [7]
Binding (Ki)
Radioligand
GalR2 o _ 1 - [7]
Binding (Ki)
Radioligand
GalR3 o 75 -
Binding (IC50)
Receptor Assay Type Value (nM) Cell Line Reference(s)
Calcium
CHO-
GalR1 Mobilization 51.81 [8]
K1/GALR1/Gal5
(EC50)
Calcium
GalR2 Mobilization 370 CHO-K1/GALR2
(EC50)
Signaling Pathway Diagrams
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Figure 1: GalR1 Signaling Pathway.
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Figure 2: GalR2 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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